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Compound of Interest

Compound Name:
4,6-Dihydroxynaphthalene-2-

sulphonic acid

Cat. No.: B1347109 Get Quote

This technical guide provides a comprehensive overview of 4,6-Dihydroxynaphthalene-2-
sulphonic acid, including its chemical properties, synthesis, and analytical characterization.

The information is intended for researchers, scientists, and professionals in drug development

and materials science.

Chemical and Physical Properties
4,6-Dihydroxynaphthalene-2-sulphonic acid is an organic compound featuring a

naphthalene core substituted with two hydroxyl (-OH) groups and one sulphonic acid (-SO3H)

group.[1][2] This structure imparts both hydrophilic and acidic characteristics to the molecule.[2]

It typically appears as a colorless crystalline solid and is readily soluble in water.[1][2] The

sodium salt form may present as a powder or crystal with colors ranging from orange to dark

red.[1]

Data Presentation
The quantitative data for 4,6-Dihydroxynaphthalene-2-sulphonic acid are summarized in the

table below for easy reference and comparison.
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Property Value Source

Molecular Weight 240.23 g/mol [1][2]

Molecular Formula C₁₀H₈O₅S [1][2][3]

CAS Number 6357-93-3 [1][2]

Density 1.677 g/cm³ [1][3]

pKa (predicted) 0.29 ± 0.40 [1]

LogP (predicted) 2.57850 [1]

Polar Surface Area 103.21 Å² [1][3]

IUPAC Name
4,6-dihydroxynaphthalene-2-

sulfonic acid
[1][2]

Common Synonyms

DIHYDROXY-G-SALT, 2,8-

dihydroxynaphthalene-6-

sulfonic acid

[2][3]

Experimental Protocols
Synthesis of 4,6-Dihydroxynaphthalene-2-sulphonic acid
via Sulphonation
This protocol describes a typical industrial synthesis method.[2]

Materials:

4,6-dihydroxynaphthalene

Sulphuric acid (H₂SO₄)

Sodium hydroxide (NaOH) solution

Deionized water

Continuous flow reactor (recommended for industrial scale)
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Reaction vessel with temperature control

Filtration apparatus

Drying oven

Methodology:

Sulphonation: In a continuous flow reactor or a temperature-controlled reaction vessel, react

4,6-dihydroxynaphthalene with sulphuric acid.[1][2] Careful temperature control is crucial to

prevent overheating and the formation of by-products.[1][2]

Cooling: After the reaction is complete, cool the mixture.[1][2]

Neutralization and Precipitation: Neutralize the cooled mixture with a base, such as sodium

hydroxide, to precipitate the product.[1][2]

Filtration: Filter the precipitate from the reaction mixture.[1][2]

Washing: Wash the collected solid with deionized water to remove any remaining impurities.

[1]

Drying: Dry the purified product in a drying oven under appropriate temperature and vacuum

conditions.[1][2]

Analytical Characterization
The following are standard analytical techniques for characterizing the synthesized compound.

a) UV-Vis Spectroscopy

Objective: To detect the aromatic conjugation patterns.

Method: Prepare a dilute solution of the compound in a suitable solvent (e.g., water or

ethanol). Record the absorbance spectrum. Dihydroxy-substituted naphthalenes are

expected to show a maximum absorbance (λmax) in the range of 270–320 nm.[4]

b) Nuclear Magnetic Resonance (NMR) Spectroscopy
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Objective: To confirm the substitution patterns of the functional groups.

Method: Dissolve the sample in a suitable deuterated solvent. Acquire ¹H and ¹³C NMR

spectra to confirm the positions of the hydroxyl and sulphonate groups on the naphthalene

ring.[4]

c) Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the key functional groups.

Method: Prepare a sample (e.g., as a KBr pellet or in a suitable solvent). Record the infrared

spectrum. Look for characteristic peaks for the sulphonate group (S=O stretching at

approximately 1180–1250 cm⁻¹) and the hydroxyl group (O-H stretching at approximately

3200–3600 cm⁻¹).[4]

Visualizations
Logical Workflow for Synthesis
The following diagram illustrates the key stages in the synthesis of 4,6-
Dihydroxynaphthalene-2-sulphonic acid.
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Synthesis workflow for 4,6-Dihydroxynaphthalene-2-sulphonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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